Cas no 392294-19-8 (N-[5-({[(2,3-dimethylphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]-2-phenoxyacetamide)

• Product Name: N-[5-({[(2,3-dimethylphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]-2-phenoxyacetamide
• CAS No: 392294-19-8
• MF: C₂₀H₂₀N₄O₃S₂
• MW: 428.527801513672
• CID: 5778969
• PubChem ID: 4285705
• Update Time: 2025-06-07

N-[5-({[(2,3-dimethylphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]-2-phenoxyacetamide Chemical and Physical Properties

Names and Identifiers

• F0417-0421
• N-(2,3-dimethylphenyl)-2-((5-(2-phenoxyacetamido)-1,3,4-thiadiazol-2-yl)thio)acetamide
• N-[5-({[(2,3-dimethylphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]-2-phenoxyacetamide
• SR-01000005968
• AKOS024576778
• N-[5-[2-(2,3-dimethylanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-2-phenoxyacetamide
• Oprea1_621477
• 392294-19-8
• SR-01000005968-1
• Acetamide, N-[5-[[2-[(2,3-dimethylphenyl)amino]-2-oxoethyl]thio]-1,3,4-thiadiazol-2-yl]-2-phenoxy-

• Inchi： 1S/C20H20N4O3S2/c1-13-7-6-10-16(14(13)2)21-18(26)12-28-20-24-23-19(29-20)22-17(25)11-27-15-8-4-3-5-9-15/h3-10H,11-12H2,1-2H3,(H,21,26)(H,22,23,25)
• InChI Key： OWMSZNSGDZAGHD-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(NC(COC2C=CC=CC=2)=O)S1)CC(NC1C=CC=C(C)C=1C)=O

Computed Properties

• Exact Mass: 428.09768286g/mol
• Monoisotopic Mass: 428.09768286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 147Ų

Additional information on N-[5-({[(2,3-dimethylphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]-2-phenoxyacetamide

Comprehensive Analysis of N-[5-({[(2,3-dimethylphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]-2-phenoxyacetamide (CAS No. 392294-19-8)

The compound N-[5-({[(2,3-dimethylphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]-2-phenoxyacetamide (CAS No. 392294-19-8) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its unique combination of a 1,3,4-thiadiazole core, phenoxyacetamide moiety, and 2,3-dimethylphenyl group makes it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a scaffold for designing novel therapeutic agents, given its ability to interact with multiple biological targets.

One of the most intriguing aspects of N-[5-({[(2,3-dimethylphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]-2-phenoxyacetamide is its potential role in addressing contemporary health challenges. For instance, its structural features suggest possible applications in combating antibiotic resistance, a pressing global issue. The 1,3,4-thiadiazole ring, known for its antimicrobial properties, could be leveraged to develop new antibiotics. Additionally, the phenoxyacetamide group may contribute to anti-inflammatory or analgesic effects, making this compound relevant to pain management research—a topic frequently searched by medical professionals and patients alike.

From a synthetic chemistry perspective, the preparation of N-[5-({[(2,3-dimethylphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]-2-phenoxyacetamide involves multi-step reactions that highlight the importance of sulfanyl linkages and carbamoyl functional groups. These structural elements are critical for the compound's stability and bioactivity. Recent advancements in green chemistry have also sparked interest in optimizing the synthesis of such molecules to reduce environmental impact, aligning with the growing demand for sustainable pharmaceutical practices.

The pharmacological profile of CAS No. 392294-19-8 is another area of active investigation. Preliminary studies suggest that its mechanism of action may involve modulation of enzyme activity or receptor binding, though further research is needed to elucidate these pathways. This aligns with the broader trend in precision medicine, where understanding molecular interactions at a granular level is key to developing targeted therapies. Given the compound's complexity, computational modeling and AI-driven drug design tools are increasingly being employed to predict its behavior and optimize its properties.

In the context of drug delivery systems, the physicochemical properties of N-[5-({[(2,3-dimethylphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]-2-phenoxyacetamide—such as solubility, lipophilicity, and metabolic stability—are under scrutiny. These factors are crucial for ensuring bioavailability and efficacy, which are common concerns among researchers and clinicians. Innovations in nanotechnology and formulation science may offer solutions to enhance the delivery of this compound, addressing challenges like poor absorption or rapid clearance.

Beyond its therapeutic potential, CAS No. 392294-19-8 is also a subject of interest in analytical chemistry. Advanced techniques like high-performance liquid chromatography (HPLC) and mass spectrometry (MS) are being used to characterize its purity and stability. This is particularly relevant given the increasing regulatory emphasis on quality control in pharmaceutical manufacturing. Accurate quantification and identification of such compounds are essential for ensuring safety and efficacy in clinical applications.

The growing body of research on N-[5-({[(2,3-dimethylphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]-2-phenoxyacetamide underscores its versatility and potential across multiple disciplines. Whether as a lead compound in drug discovery, a tool for studying biochemical pathways, or a case study in synthetic chemistry, this molecule continues to inspire innovation. As scientific inquiry progresses, it is likely that new applications and insights will emerge, further solidifying its importance in modern science and medicine.